Cas no 1496267-87-8 (2-(propoxymethyl)pentane-1-sulfonyl chloride)

• Product Name: 2-(propoxymethyl)pentane-1-sulfonyl chloride
• CAS No: 1496267-87-8
• MF: C₉H₁₉ClO₃S
• MW: 242.763361215591
• CID: 6294067
• PubChem ID: 65012654
• Update Time: 2025-05-20

2-(propoxymethyl)pentane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(propoxymethyl)pentane-1-sulfonyl chloride
• EN300-1144844
• 1496267-87-8
• AKOS014344702

• Inchi： 1S/C9H19ClO3S/c1-3-5-9(7-13-6-4-2)8-14(10,11)12/h9H,3-8H2,1-2H3
• InChI Key： BARZJIVIROJPLZ-UHFFFAOYSA-N
• SMILES： ClS(CC(COCCC)CCC)(=O)=O

Computed Properties

• Exact Mass: 242.0743433g/mol
• Monoisotopic Mass: 242.0743433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 2-(propoxymethyl)pentane-1-sulfonyl chloride

Comprehensive Overview of 2-(propoxymethyl)pentane-1-sulfonyl chloride (CAS No. 1496267-87-8)

2-(propoxymethyl)pentane-1-sulfonyl chloride (CAS No. 1496267-87-8) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical intermediates. This compound, characterized by its unique propoxymethyl and pentane sulfonyl functional groups, is increasingly sought after in research and industrial settings due to its versatility in cross-coupling reactions and peptide modifications. Its molecular structure, C9H19ClO3S, offers a balance of reactivity and stability, making it a valuable reagent for fine chemical synthesis.

In recent years, the demand for sulfonyl chloride compounds like 2-(propoxymethyl)pentane-1-sulfonyl chloride has surged, driven by advancements in drug discovery and material science. Researchers frequently search for "sulfonyl chloride applications" or "CAS 1496267-87-8 solubility," reflecting the compound's relevance in high-performance polymers and bioconjugation techniques. Its role in click chemistry and proteomics further underscores its importance in modern biochemical research.

The synthesis of 2-(propoxymethyl)pentane-1-sulfonyl chloride typically involves the chlorosulfonation of corresponding alcohols or thiols, a process optimized for high-yield production. Analytical techniques such as NMR spectroscopy and HPLC purity testing are critical for verifying its structural integrity. Industry professionals often inquire about "CAS 1496267-87-8 suppliers" or "sulfonyl chloride storage conditions," highlighting the need for reliable sourcing and handling protocols.

Environmental and safety considerations are paramount when working with 2-(propoxymethyl)pentane-1-sulfonyl chloride. While not classified as hazardous under standard regulations, proper laboratory practices—including the use of anhydrous conditions and corrosion-resistant equipment—are recommended. Searches for "sulfonyl chloride stability" or "1496267-87-8 MSDS" indicate user interest in its chemical compatibility and handling guidelines.

Future prospects for CAS 1496267-87-8 include potential applications in green chemistry and catalysis, aligning with global trends toward sustainable synthesis. Innovations in flow chemistry and microwave-assisted reactions may further enhance its utility. As the scientific community explores "sulfonyl chloride alternatives" and "eco-friendly reagents," this compound remains a focal point for method development.

In summary, 2-(propoxymethyl)pentane-1-sulfonyl chloride (CAS No. 1496267-87-8) exemplifies the intersection of chemical innovation and practical utility. Its role in advanced organic transformations and alignment with industry trends ensures its continued relevance in both academic and industrial laboratories.